Cas no 1314907-37-3 (methyl 4-(2-aminoethyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-(2-aminoethyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 1314907-37-3
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 6312843
• PubChem ID: 55267966
• Update Time: 2025-10-29

methyl 4-(2-aminoethyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-aminoethyl)-1-methyl-1H-pyrazole-3-carboxylate
• AKOS006314380
• EN300-1825970
• 1314907-37-3

• Inchi： 1S/C8H13N3O2/c1-11-5-6(3-4-9)7(10-11)8(12)13-2/h5H,3-4,9H2,1-2H3
• InChI Key： OWBBNMWQTASLED-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=CN(C)N=1)CCN)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 70.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on methyl 4-(2-aminoethyl)-1-methyl-1H-pyrazole-3-carboxylate

Introduction to Methyl 4-(2-Aminoethyl)-1-Methyl-1H-Pyrazole-3-Carboxylate (CAS No. 1314907-37-3)

Methyl 4-(2-aminoethyl)-1-methyl-1H-pyrazole-3-carboxylate, with the CAS registry number 1314907-37-3, is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and agricultural science. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and synthetic applications. The structure of this compound is characterized by a pyrazole ring system, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of the aminoethyl group and the methyl ester substituent further enhances its chemical reactivity and functional versatility.

The synthesis of methyl 4-(2-aminoethyl)-1-methyl-1H-pyrazole-3-carboxylate involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and esterification. These reactions are typically carried out under controlled conditions to ensure high yields and purity. The compound's structure has been extensively studied using techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These studies have provided valuable insights into its conformational flexibility and electronic properties.

One of the most promising applications of methyl 4-(2-aminoethyl)-1-methyl-1H-pyrazole-3-carboxylate lies in its potential as a lead compound in drug discovery. Recent studies have demonstrated its ability to modulate key biological targets, such as protein kinases and ion channels, which are implicated in various diseases including cancer, neurodegenerative disorders, and cardiovascular diseases. For instance, researchers have reported that this compound exhibits selective inhibitory activity against certain kinase enzymes, making it a valuable tool for exploring novel therapeutic strategies.

In addition to its pharmacological applications, methyl 4-(2-aminoethyl)-1-methyl-1H-pyrazole-3-carboxylate has also found utility in agricultural chemistry. It has been investigated as a potential plant growth regulator due to its ability to influence cellular signaling pathways in plants. Studies have shown that this compound can enhance stress tolerance in crops by modulating the expression of stress-responsive genes. This property makes it a candidate for developing eco-friendly agricultural chemicals that promote sustainable farming practices.

The chemical stability of methyl 4-(2-aminoethyl)-1-methyl-1H-pyrazole-3-carboxylate is another critical aspect that has been extensively studied. Research indicates that the compound exhibits good stability under physiological conditions, which is essential for its potential use as a therapeutic agent or agricultural chemical. However, further investigations are required to fully understand its degradation pathways and environmental impact.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on methyl 4-(2-aminoethyl)-1-methyl-1H-pyrazole-3-carboxylate. These studies have provided valuable insights into its interactions with biological targets at the molecular level. For example, docking simulations have revealed that the compound can form favorable interactions with key residues in the active sites of target proteins, which may explain its observed biological activity.

In conclusion, methyl 4-(2-aminoethyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 1314907-37-3) is a multifaceted compound with significant potential in various scientific domains. Its unique chemical structure, coupled with its diverse biological activities, positions it as a valuable tool for advancing research in pharmacology and agriculture. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the development of innovative solutions to address global health and environmental challenges.